1-Naphthalenesulfonic acid, 3-diazo-3,4-dihydro-4-oxo-, sodium salt

• CAS No.: 17427-62-2
• Product Name: 1-Naphthalenesulfonic acid, 3-diazo-3,4-dihydro-4-oxo-, sodium salt
• Molecular Formula: C10H5N2NaO4S
• Molecular Weight: 272.21 g/mol
• IUPAC Name: sodium;3-diazonio-4-oxidonaphthalene-1-sulfonate
• Standard InChI: InChI=1S/C10H6N2O4S.Na/c11-12-8-5-9(17(14,15)16)6-3-1-2-4-7(6)10(8)13;/h1-5H,(H-,13,14,15,16);/q;+1/p-1
• Standard InChIKey: FQWQNAFHLYNZMF-UHFFFAOYSA-M
• SMILES: C1=CC=C2C(=C1)C(=CC(=C2[O-])[N+]#N)S(=O)(=O)[O-].[Na+]
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=C2[O-])[N+]#N)S(=O)(=O)[O-].[Na+]
• Physical Description: Sodium 2-diazo-1-naphthol-4-sulfonate appears as a white to light colored solid substance. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. May ignite and burn with an intense flame if exposed to high temperatures or flame.
• Description: Sodium 2-diazo-1-naphthol-4-sulfonate appears as a white to light colored solid substance. Insoluble in water and denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. May ignite and burn with an intense flame if exposed to high temperatures or flame.
• PubChem Compound: 174024
• Last Modified: Nov 11 2021